Cas no 2229474-90-0 (3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole)

• Product Name: 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole
• CAS No: 2229474-90-0
• MF: C₁₂H₁₁BrClN
• MW: 284.579441308975
• CID: 6335794
• PubChem ID: 165756198
• Update Time: 2025-10-31

3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole
• EN300-1921383
• 2229474-90-0

• Inchi： 1S/C12H11BrClN/c1-8(6-13)11-7-15(2)12-5-9(14)3-4-10(11)12/h3-5,7H,1,6H2,2H3
• InChI Key： BLMOIJICMHRGNB-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CN(C)C2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 282.97634g/mol
• Monoisotopic Mass: 282.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole

Introduction to 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole (CAS No. 2229474-90-0)

3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole, with the CAS number 2229474-90-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the indole family, a class of heterocyclic aromatic compounds that are widely studied for their diverse biological activities and therapeutic potentials.

The molecular structure of 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole is characterized by a substituted indole core, with a brominated propenyl group and a chloro substituent at specific positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research applications.

In the realm of medicinal chemistry, 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory and neuroprotective effects, which could be beneficial in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The brominated propenyl group in 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole plays a crucial role in its biological activity. Bromine is known for its ability to form stable covalent bonds with various biomolecules, which can enhance the compound's binding affinity to specific protein targets. This property makes it an attractive candidate for developing selective inhibitors or activators of key enzymes and receptors involved in disease processes.

In addition to its potential therapeutic applications, 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole has also been investigated for its use as a synthetic intermediate in the preparation of more complex molecules. The versatility of this compound in organic synthesis is attributed to its reactive functional groups, which can undergo a variety of chemical transformations. For example, the bromine atom can be readily substituted with other functional groups through nucleophilic substitution reactions, allowing for the synthesis of structurally diverse derivatives.

The synthesis of 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the condensation of 6-chloroindole with an appropriate brominated alkene followed by methylation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In terms of safety and handling, it is important to note that while 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole are promising. Ongoing research is focused on optimizing its pharmacological properties and evaluating its efficacy in preclinical models. Additionally, efforts are being made to develop novel formulations and delivery systems that can enhance its therapeutic potential while minimizing side effects.

In conclusion, 3-(3-bromoprop-1-en-2-yl)-6-chloro-1-methyl-1H-indole (CAS No. 2229474-90-0) represents an exciting area of study within the field of medicinal chemistry and chemical biology. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of complex biological systems and developing new therapeutic strategies for various diseases.